Cas no 157488-66-9 (1,3-Propanediamine, N,N'-bis[(1S)-1-phenylethyl]-)

• Product Name: 1,3-Propanediamine, N,N'-bis[(1S)-1-phenylethyl]-
• CAS No: 157488-66-9
• MF: C₁₉H₂₆N₂
• MW: 282.423144817352
• CID: 1334679
• PubChem ID: 12964089
• Update Time: 2025-04-20

1,3-Propanediamine, N,N'-bis[(1S)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N'-bis[(1S)-1-phenylethyl]-
• N,N'-bis[(1S)-1-phenylethyl]propane-1,3-diamine
• N~1~,N~3~-Bis[(1S)-1-phenylethyl]propane-1,3-diamine
• DTXSID10514128
• 157488-66-9

• Inchi： 1S/C19H26N2/c1-16(18-10-5-3-6-11-18)20-14-9-15-21-17(2)19-12-7-4-8-13-19/h3-8,10-13,16-17,20-21H,9,14-15H2,1-2H3/t16-,17-/m0/s1
• InChI Key： SJWAFIWTYFTGRM-IRXDYDNUSA-N
• SMILES： N([C@@H](C)C1C=CC=CC=1)CCCN[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 282.20978
• Monoisotopic Mass: 282.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06